Cas no 2349791-92-8 ((2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-fluoropropanoic acid)

• Product Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-fluoropropanoic acid
• CAS No: 2349791-92-8
• MF: C₁₈H₁₆FNO₄
• MW: 329.322348594666
• CID: 5155257
• Update Time: 2025-06-09

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-fluoro-
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoropropanoic acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-fluoropropanoic acid

• Inchi： 1S/C18H16FNO4/c19-9-16(17(21)22)20-18(23)24-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2,(H,20,23)(H,21,22)/t16-/m1/s1
• InChI Key： KIPSDRHXCAHLLL-MRXNPFEDSA-N
• SMILES： FC[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• XLogP3: 3
• Topological Polar Surface Area: 75.6

Additional information on (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-fluoropropanoic acid

Comprehensive Analysis of (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-fluoropropanoic acid (CAS No. 2349791-92-8)

The compound (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-fluoropropanoic acid, identified by its CAS number 2349791-92-8, is a fluorinated amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorine atom, makes it a valuable building block in modern organic chemistry. This article delves into its properties, applications, and relevance in current scientific trends, addressing common queries from researchers and industry professionals.

One of the most searched questions regarding this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group in (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-fluoropropanoic acid serves as a temporary protecting group for the amino functionality, allowing selective deprotection under mild basic conditions. This characteristic is critical for constructing complex peptides with high precision, a technique heavily employed in drug discovery and biotechnology. The fluorine substitution further enhances the molecule's stability and bioactivity, making it a hotspot in the development of fluorinated pharmaceuticals.

Another trending topic is the environmental and safety profile of fluorinated compounds. Unlike some volatile or hazardous chemicals, CAS 2349791-92-8 is typically handled in controlled laboratory settings with standard safety protocols. Researchers often inquire about its solubility, stability, and storage conditions—key factors for experimental reproducibility. The compound is soluble in polar organic solvents like dimethylformamide (DMF) and acetonitrile, and it remains stable at room temperature when protected from moisture and light.

In the context of AI-driven drug design, (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-fluoropropanoic acid has gained attention as a scaffold for machine learning-based molecular optimization. Its structural features are frequently included in datasets for predicting ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, a recurring theme in computational chemistry forums. This aligns with the growing demand for green chemistry solutions, where fluorinated building blocks contribute to more efficient synthetic routes with reduced waste.

From a commercial perspective, suppliers and distributors often highlight the compound's purity (typically ≥95% by HPLC) and its availability in bulk quantities for industrial-scale applications. Quality control measures, such as NMR and mass spectrometry verification, are frequently emphasized in product specifications to meet the stringent requirements of GMP (Good Manufacturing Practice) standards. These details address common procurement-related searches from pharmaceutical and academic buyers.

Looking ahead, the demand for fluorinated amino acids like CAS 2349791-92-8 is expected to rise, driven by advancements in proteomics and bioconjugation techniques. Its compatibility with click chemistry and other bioorthogonal reactions positions it as a versatile tool for labeling and modifying biomolecules—a subject of numerous recent publications. This compound exemplifies the intersection of traditional organic synthesis and cutting-edge biomedical innovation, answering the call for more targeted and sustainable therapeutic agents.